Cas no 160436-48-6 (Ethyl 3-amino-6-phenyl-4-(trifluoromethyl)furo(2,3-b)pyridine-2-carboxylate)

• Product Name: Ethyl 3-amino-6-phenyl-4-(trifluoromethyl)furo(2,3-b)pyridine-2-carboxylate
• CAS No: 160436-48-6
• MF: C₁₇H₁₃F₃N₂O₃
• MW: 350.291934728622
• MDL: MFCD03934051
• CID: 904510
• PubChem ID: 4457188
• Update Time: 2025-06-09

Ethyl 3-amino-6-phenyl-4-(trifluoromethyl)furo(2,3-b)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-AMINO-4-(TRIFLUOROMETHYL)-6-PHENYLFURO[2,3-B]PYRIDINE-2-CARBOXYLATE
• 2-Carbethoxy-3-<N-pyrrolo>pyridin
• 2-carbethoxy-3-amino-4-trifluoromethyl-6-p-anisylfuro-<2,3-b>-pyridine
• 2-carbethoxy-3-amino-4-trifluoromethyl-6-phenylfuro-<2,3-b>-pyridine
• 3-pyrrol-1-yl-pyridine-2-carboxylic acid ethyl ester
• SALOR-INT L232882-1EA
• ETHYL 3-AMINO-6-PHENYL-4-(TRIFLUOROMETHYL)FURO(2,3-B)PYRIDINE-2-CARBOXYLATE
• ethyl 3-amino-6-phenyl-4-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate
• AKOS024407987
• ethyl3-amino-6-phenyl-4-(trifluoromethyl)furo[2,3-b]pyridine-2-carboxylate
• MFCD03934051
• CHEMBL3127598
• 160436-48-6
• J-009722
• Ethyl 3-amino-6-phenyl-4-(trifluoromethyl)furo(2,3-b)pyridine-2-carboxylate

• MDL： MFCD03934051
• Inchi： 1S/C17H13F3N2O3/c1-2-24-16(23)14-13(21)12-10(17(18,19)20)8-11(22-15(12)25-14)9-6-4-3-5-7-9/h3-8H,2,21H2,1H3
• InChI Key： OUXBESBCKBNZFK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2C=CC=CC=2)N=C2C=1C(=C(C(=O)OCC)O2)N)(F)F

Computed Properties

• Exact Mass: 350.08800
• Monoisotopic Mass: 350.08782677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.35000
• LogP: 4.85370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Ethyl 3-amino-6-phenyl-4-(trifluoromethyl)furo(2,3-b)pyridine-2-carboxylate

Ethyl 3-amino-6-phenyl-4-(trifluoromethyl)furo(2,3-b)pyridine-2-carboxylate (CAS No. 160436-48-6): A Comprehensive Overview

Ethyl 3-amino-6-phenyl-4-(trifluoromethyl)furo(2,3-b)pyridine-2-carboxylate (CAS No. 160436-48-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, holds promise for various applications in drug discovery and development. Its unique chemical properties, including the presence of multiple functional groups such as amino, phenyl, and trifluoromethyl substituents, make it a versatile scaffold for designing novel therapeutic agents.

The significance of this compound is further underscored by its potential role in addressing complex biological targets. Recent advancements in computational chemistry and molecular modeling have highlighted the compound's binding affinity to certain enzymes and receptors, suggesting its utility in the development of inhibitors for therapeutic purposes. Specifically, studies have indicated that the trifluoromethyl group enhances metabolic stability, a crucial factor in drug design aimed at prolonging bioavailability and efficacy.

In the realm of drug discovery, Ethyl 3-amino-6-phenyl-4-(trifluoromethyl)furo(2,3-b)pyridine-2-carboxylate serves as a valuable intermediate in synthesizing more complex molecules. The presence of the carboxylate ester group allows for further functionalization through various chemical reactions, enabling chemists to tailor the compound's properties to specific biological needs. This flexibility has been exploited in recent research to develop derivatives with enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its potential application in treating inflammatory and autoimmune disorders. Preliminary studies have demonstrated that derivatives of Ethyl 3-amino-6-phenyl-4-(trifluoromethyl)furo(2,3-b)pyridine-2-carboxylate exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. The phenyl ring and amino group contribute to its ability to interact with biological targets, making it a promising candidate for further investigation.

The trifluoromethyl group is particularly noteworthy for its impact on the compound's pharmacokinetic properties. This substituent not only improves metabolic stability but also enhances lipophilicity, which is often critical for drug absorption and distribution within the body. These attributes have made Ethyl 3-amino-6-phenyl-4-(trifluoromethyl)furo(2,3-b)pyridine-2-carboxylate a subject of interest for pharmaceutical companies seeking to develop next-generation therapeutics.

Recent breakthroughs in synthetic methodologies have further facilitated the exploration of Ethyl 3-amino-6-phenyl-4-(trifluoromethyl)furo(2,3-b)pyridine-2-carboxylate. Advanced catalytic techniques have enabled more efficient and scalable synthesis routes, reducing costs and improving yields. These advancements are crucial for translating laboratory discoveries into viable clinical candidates.

The compound's structural complexity also makes it an attractive scaffold for developing kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, including cell growth and division. Inhibiting aberrant kinase activity has been a successful strategy in treating cancers and other diseases. Ethyl 3-amino-6-phenyl-4-(trifluoromethyl)furo(2,3-b)pyridine-2-carboxylate, with its ability to modulate kinase activity through precise interactions with target proteins, represents a significant advancement in this area.

In conclusion, Ethyl 3-amino-6-phenyl-4-(trifluoromethyl)furo(2,3-b)pyridine-2-carboxylate (CAS No. 160436-48-6) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique structural features and functional groups make it a promising candidate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing drug discovery efforts worldwide.